Cas no 112252-95-6 (2-(trifluoromethyl)-1,3-dioxane)

• Product Name: 2-(trifluoromethyl)-1,3-dioxane
• CAS No: 112252-95-6
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• CID: 2608403
• PubChem ID: 71336258
• Update Time: 2025-04-21

2-(trifluoromethyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1,3-dioxane
• DTXSID70764102
• CDTYTFVDZAFHQJ-UHFFFAOYSA-N
• SCHEMBL21828670
• 112252-95-6
• 1,3-Dioxane, 2-(trifluoromethyl)-

• Inchi： 1S/C5H7F3O2/c6-5(7,8)4-9-2-1-3-10-4/h4H,1-3H2
• InChI Key： CDTYTFVDZAFHQJ-UHFFFAOYSA-N
• SMILES： FC(C1OCCCO1)(F)F

Computed Properties

• Exact Mass: 156.03981395Da
• Monoisotopic Mass: 156.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.5Ų